Cas no 1805099-63-1 (Ethyl 3-bromo-6-cyano-2-iodophenylacetate)

• Product Name: Ethyl 3-bromo-6-cyano-2-iodophenylacetate
• CAS No: 1805099-63-1
• MF: C₁₁H₉BrINO₂
• MW: 394.003134489059
• CID: 4964432
• Update Time: 2025-08-05

Ethyl 3-bromo-6-cyano-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-cyano-2-iodophenylacetate

• Inchi： 1S/C11H9BrINO2/c1-2-16-10(15)5-8-7(6-14)3-4-9(12)11(8)13/h3-4H,2,5H2,1H3
• InChI Key： JXBKCTILJJKPNY-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C#N)=C1CC(=O)OCC)Br

Computed Properties

• Exact Mass: 392.88614 g/mol
• Monoisotopic Mass: 392.88614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1
• Molecular Weight: 394.00

Additional information on Ethyl 3-bromo-6-cyano-2-iodophenylacetate

Comprehensive Overview of Ethyl 3-bromo-6-cyano-2-iodophenylacetate (CAS No. 1805099-63-1)

Ethyl 3-bromo-6-cyano-2-iodophenylacetate (CAS No. 1805099-63-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring an ethyl ester moiety, makes it particularly valuable for applications in drug discovery and material science. Researchers are increasingly exploring its potential in cross-coupling reactions, a hot topic in modern organic chemistry, due to its ability to facilitate the formation of carbon-carbon bonds.

The compound's CAS No. 1805099-63-1 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. In recent years, the demand for halogenated phenylacetates like Ethyl 3-bromo-6-cyano-2-iodophenylacetate has surged, driven by their role in developing targeted therapies and advanced materials. A trending search query in scientific databases revolves around its synthetic pathways and reaction mechanisms, reflecting the growing interest in optimizing its production for industrial-scale applications. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening in drug development.

One of the most discussed aspects of Ethyl 3-bromo-6-cyano-2-iodophenylacetate is its compatibility with palladium-catalyzed reactions, a cornerstone of modern synthetic chemistry. This aligns with the broader industry focus on sustainable catalysis and green chemistry, as researchers seek eco-friendly alternatives to traditional methods. The compound's cyano group further enhances its utility in constructing heterocyclic frameworks, which are pivotal in designing bioactive molecules. Recent publications highlight its use in kinase inhibitor synthesis, a rapidly expanding area in oncology research.

From a commercial perspective, CAS No. 1805099-63-1 is often associated with inquiries about custom synthesis and bulk availability, indicating its relevance in both academic and industrial settings. The compound's multifunctional structure allows for diverse modifications, catering to the needs of medicinal chemists and material scientists alike. As the scientific community continues to explore its potential, Ethyl 3-bromo-6-cyano-2-iodophenylacetate remains a subject of intense study, particularly in the context of structure-activity relationships and molecular design.

In conclusion, Ethyl 3-bromo-6-cyano-2-iodophenylacetate (CAS No. 1805099-63-1) stands out as a pivotal compound in contemporary chemical research. Its unique properties and broad applicability make it a focal point for innovations in drug discovery, catalysis, and material engineering. As interest in halogenated building blocks grows, this compound is poised to play an even more significant role in shaping the future of synthetic chemistry and beyond.